Cas no 955610-13-6 (N'-(2,4-dimethoxyphenyl)-N-2-(1-ethyl-1,2,3,4-tetrahydroquinolin-6-yl)ethylethanediamide)

• Product Name: N'-(2,4-dimethoxyphenyl)-N-2-(1-ethyl-1,2,3,4-tetrahydroquinolin-6-yl)ethylethanediamide
• CAS No: 955610-13-6
• MF: C₂₃H₂₉N₃O₄
• MW: 411.494065999985
• CID: 5904476
• PubChem ID: 16837525
• Update Time: 2025-08-01

N'-(2,4-dimethoxyphenyl)-N-2-(1-ethyl-1,2,3,4-tetrahydroquinolin-6-yl)ethylethanediamide Chemical and Physical Properties

Names and Identifiers

• N'-(2,4-dimethoxyphenyl)-N-[2-(1-ethyl-3,4-dihydro-2H-quinolin-6-yl)ethyl]oxamide
• 955610-13-6
• F2271-0510
• N'-(2,4-dimethoxyphenyl)-N-[2-(1-ethyl-1,2,3,4-tetrahydroquinolin-6-yl)ethyl]ethanediamide
• N1-(2,4-dimethoxyphenyl)-N2-(2-(1-ethyl-1,2,3,4-tetrahydroquinolin-6-yl)ethyl)oxalamide
• AKOS024635073
• N'-(2,4-dimethoxyphenyl)-N-2-(1-ethyl-1,2,3,4-tetrahydroquinolin-6-yl)ethylethanediamide

• Inchi： 1S/C23H29N3O4/c1-4-26-13-5-6-17-14-16(7-10-20(17)26)11-12-24-22(27)23(28)25-19-9-8-18(29-2)15-21(19)30-3/h7-10,14-15H,4-6,11-13H2,1-3H3,(H,24,27)(H,25,28)
• InChI Key： MBCHFGNWWNNSQE-UHFFFAOYSA-N
• SMILES： C(NCCC1C=CC2=C(C=1)CCCN2CC)(=O)C(NC1=CC=C(OC)C=C1OC)=O

Computed Properties

• Exact Mass: 411.21580641g/mol
• Monoisotopic Mass: 411.21580641g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 30
• Rotatable Bond Count: 7
• Complexity: 573
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 79.9Ų

Additional information on N'-(2,4-dimethoxyphenyl)-N-2-(1-ethyl-1,2,3,4-tetrahydroquinolin-6-yl)ethylethanediamide

N'-(2,4-dimethoxyphenyl)-N-2-(1-ethyl-1,2,3,4-tetrahydroquinolin-6-yl)ethylethanediamide (CAS No. 955610-13-6): An Overview of a Promising Compound in Medicinal Chemistry

N'-(2,4-dimethoxyphenyl)-N-2-(1-ethyl-1,2,3,4-tetrahydroquinolin-6-yl)ethylethanediamide (CAS No. 955610-13-6) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of diamides and features a unique structural arrangement that includes a tetrahydroquinoline moiety and a dimethoxyphenyl group. The combination of these functional groups endows the molecule with a range of biological activities, making it a subject of extensive research.

The tetrahydroquinoline moiety is particularly noteworthy due to its prevalence in various bioactive compounds. This structural feature is often associated with anti-inflammatory, antiviral, and neuroprotective properties. The dimethoxyphenyl group, on the other hand, is known for its ability to modulate receptor interactions and enhance the overall pharmacological profile of the molecule. Together, these components contribute to the compound's potential as a therapeutic agent.

Recent studies have highlighted the anti-inflammatory properties of N'-(2,4-dimethoxyphenyl)-N-2-(1-ethyl-1,2,3,4-tetrahydroquinolin-6-yl)ethylethanediamide. In vitro experiments have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in human macrophages. This suggests that it may have therapeutic potential in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Furthermore, preliminary clinical trials have indicated that N'-(2,4-dimethoxyphenyl)-N-2-(1-ethyl-1,2,3,4-tetrahydroquinolin-6-yl)ethylethanediamide exhibits promising antiviral activity against several RNA viruses, including influenza and coronaviruses. The mechanism of action appears to involve the inhibition of viral replication through interference with key viral enzymes. This makes it a candidate for further development as an antiviral agent.

In addition to its anti-inflammatory and antiviral properties, N'-(2,4-dimethoxyphenyl)-N-2-(1-ethyl-1,2,3,4-tetrahydroquinolin-6-yl)ethylethanediamide has also shown potential in neuroprotection. Studies have demonstrated that this compound can reduce oxidative stress and prevent neuronal cell death in models of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. The neuroprotective effects are attributed to its ability to modulate oxidative stress pathways and enhance cellular antioxidant defenses.

The pharmacokinetic profile of N'-(2,4-dimethoxyphenyl)-N-2-(1-ethyl-1,2,3,4-tetrahydroquinolin-6-yl)ethylethanediamide has been extensively studied to ensure its suitability for clinical use. Preclinical data indicate that it has favorable absorption, distribution, metabolism, and excretion (ADME) properties. The compound is rapidly absorbed following oral administration and exhibits good bioavailability. It also shows minimal toxicity at therapeutic doses, making it a promising candidate for further development.

Despite its promising properties, further research is needed to fully elucidate the mechanisms of action and optimize the therapeutic potential of N'-(2,4-dimethoxyphenyl)-N-2-(1-ethyl-1,2,3,4-tetrahydroquinolin-6-yl)ethylethanediamide. Ongoing studies are focusing on structure-function relationships to identify key structural elements that contribute to its biological activities. Additionally, efforts are being made to develop more potent analogs with enhanced selectivity and reduced side effects.

In conclusion, N'-(2,4-dimethoxyphenyl)-N-2-(1-ethyl-1,2,3,4-tetrahydroquinolin-6-y l)ethylethanediamide (CAS No. 955610-13-6) represents a promising compound in medicinal chemistry with potential applications in treating inflammatory diseases, viral infections, and neurodegenerative disorders. Its unique structural features and favorable pharmacokinetic profile make it an attractive candidate for further research and development.